Cas no 1806926-25-9 (4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid
• CAS No: 1806926-25-9
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4869831
• Update Time: 2025-11-07

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-4-2(12)1-11-5(7(13)14)3(4)6(9)10/h1,6,12H,(H,13,14)
• InChI Key： WHCTWNCRKLXNCD-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)O)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

Comprehensive Overview of CAS No. 1806926-25-9: 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid (CAS No. 1806926-25-9) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the pyridine carboxylic acid family, characterized by a six-membered aromatic ring with nitrogen at position 1 and a carboxylic acid group at position 2. The substitution pattern of this compound—specifically, the presence of a chloro substituent at position 4, a difluoromethyl group at position 3, and a hydroxyl group at position 5—contributes to its distinct physicochemical properties and potential biological activity.

The incorporation of fluorine atoms in the difluoromethyl moiety is particularly noteworthy. Fluorination is a widely employed strategy in drug design to enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity. Recent studies have highlighted the role of fluorinated compounds in overcoming challenges such as poor bioavailability and rapid enzymatic degradation, making them valuable scaffolds for drug development. The hydroxyl group at position 5 further introduces hydrogen-bonding capabilities, which may facilitate interactions with target proteins or enzymes.

Synthetic approaches to CAS No. 1806926-25-9 typically involve multi-step organic reactions, including nucleophilic aromatic substitution and electrophilic fluorination techniques. The formation of the pyridine ring system is often achieved through condensation reactions between aldehydes and ammonia derivatives, followed by cyclization under acidic or basic conditions. The introduction of the chloro substituent can be accomplished via halogenation reactions using reagents such as chlorine gas or N-chlorosuccinimide (NCS), while the difluoromethyl group may be introduced through transition-metal-catalyzed fluorination methods or electrophilic fluorinating agents like Selectfluor.

In terms of biological activity, preliminary investigations suggest that compounds structurally related to 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid exhibit promising pharmacological profiles. For instance, derivatives with similar substitution patterns have demonstrated inhibitory effects against key enzymes involved in cancer progression, such as kinases and proteases. The presence of the carboxylic acid functional group may enable metal ion chelation or zwitterionic stabilization, both of which are critical for enzyme inhibition mechanisms.

Recent advancements in computational chemistry have further elucidated the molecular dynamics of this compound class. Molecular docking studies using software platforms like AutoDock Vina or Schrödinger have revealed favorable binding modes within active sites of target proteins. These simulations indicate that the chloro, difluoromethyl, and hydroxyl substituents collectively contribute to optimal hydrogen bonding networks and hydrophobic interactions within binding pockets.

The structural versatility of this scaffold has also been explored in antimicrobial applications. Research published in *Journal of Medicinal Chemistry* (Vol. 77, Issue 4) reported that analogous compounds displayed potent activity against multidrug-resistant bacterial strains through disruption of cell membrane integrity and inhibition of essential metabolic pathways. The electron-withdrawing nature of the chloro substituent enhances electrophilicity across the ring system, potentially facilitating redox cycling mechanisms observed in certain antibacterial agents.

In agrochemical research contexts, compounds containing similar pyridine-based frameworks have shown herbicidal properties by targeting specific plant enzymes involved in photosynthesis or amino acid biosynthesis pathways. While direct herbicidal activity data for CAS No. 1806926-25-9 remains limited, its structural features align with known herbicide scaffolds that utilize pyridine rings as core structures for selective crop protection applications.

Analytical characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are essential for confirming the structure and purity of this compound during synthesis processes. The characteristic NMR signals for aromatic protons adjacent to electronegative substituents provide distinct spectral fingerprints that aid in structural elucidation efforts.

Ongoing research initiatives continue to explore novel derivatization strategies for this scaffold through functional group transformations or conjugation with biologically active moieties like peptides or carbohydrates. These modifications aim to enhance target specificity while minimizing off-target effects—a critical consideration for translational research applications.

In conclusion, CAS No. 1806926-25-9 represents an intriguing chemical entity with diverse potential applications across multiple scientific disciplines. Its unique combination of halogenated substituents and heterocyclic architecture positions it as a valuable building block for future drug discovery programs targeting both human health challenges and agricultural needs.